Cas no 78757-00-3 (3-(1,3-benzoxazol-2-yl)propanoic acid)

• Product Name: 3-(1,3-benzoxazol-2-yl)propanoic acid
• CAS No: 78757-00-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• MDL: MFCD01925019
• CID: 571449
• PubChem ID: 2474218
• Update Time: 2025-10-17

3-(1,3-benzoxazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Benzo[d]oxazol-2-yl)propanoic acid
• 2-Benzoxazolepropanoic acid
• 3-(1,3-BENZOXAZOL-2-YL)PROPANOIC ACID
• 2-(2-Carboxy-aethyl)-benzoxazol
• 2-Benzoxazolepropionic acid
• 2-benzoxazolyl propanoic acid
• 3-Benzooxazol-2-yl-propionic acid
• 3-benzoxazol-2-yl-propionic acid
• 3-Benzoxazol-2-yl-propionsaeure
• AC1M7TM5
• AC1Q75AM
• AC1Q75B0
• AG-H-15919
• SureCN4775028
• 78757-00-3
• SCHEMBL4775028
• 3-(2-Benzoxazolyl)propanoic Acid
• CS-0224793
• EN300-12098
• 3-(Benzo[d]oxazol-2-yl)propanoicacid
• MFCD01925019
• BS-13895
• AKOS001122158
• E88352
• F2124-0596
• CHEMBL4209092
• Z57990849
• DTXSID00368778
• SY143736
• STK499891
• AE-477/13519195
• 3-(1,3-benzoxazol-2-yl)propanoic acid

• MDL： MFCD01925019
• Inchi： 1S/C10H9NO3/c12-10(13)6-5-9-11-7-3-1-2-4-8(7)14-9/h1-4H,5-6H2,(H,12,13)
• InChI Key： FUPQHVOTDIAYLV-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCC(=O)O

Computed Properties

• Exact Mass: 190.050418
• Monoisotopic Mass: 190.050418
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2
• XLogP3: 1.6

Experimental Properties

• Boiling Point: 362.8°C at 760 mmHg
• Flash Point: 173.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 3-(1,3-benzoxazol-2-yl)propanoic acid

Professional Introduction to 3-(1,3-benzoxazol-2-yl)propanoic Acid (CAS No. 78757-00-3)

3-(1,3-benzoxazol-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 78757-00-3, is a compound of significant interest in the field of chemical and biomedical research. This molecule, featuring a benzoxazole moiety linked to a propanoic acid side chain, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies.

The benzoxazole ring is a heterocyclic aromatic structure that is widely recognized for its presence in numerous biologically active compounds. Its stability and ability to engage in hydrogen bonding make it a valuable scaffold in drug design. The propanoic acid moiety introduces a carboxylic acid functional group, which can participate in various chemical reactions, including esterification, amidation, and salt formation, thereby expanding the compound's utility in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of benzoxazole derivatives. Studies have demonstrated that these compounds exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant effects. The specific arrangement of atoms in 3-(1,3-benzoxazol-2-yl)propanoic acid may contribute to its unique interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. The benzoxazole ring can act as a ligand for various enzymes, influencing their catalytic properties. For instance, research has shown that benzoxazole derivatives can inhibit enzymes involved in inflammatory pathways, such as COX-2 and LOX. The presence of the propanoic acid group may further enhance its binding affinity by providing additional interaction points with the enzyme's active site.

Additionally, the structural features of 3-(1,3-benzoxazol-2-yl)propanoic acid make it an attractive intermediate for the synthesis of more complex molecules. Chemists have leveraged its reactivity to develop novel derivatives with enhanced pharmacological profiles. For example, by modifying the substituents on the benzoxazole ring or introducing additional functional groups at the propanoic acid terminus, researchers can tailor the compound's properties to meet specific therapeutic needs.

The synthesis of 3-(1,3-benzoxazol-2-yl)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriately substituted benzoxazoles and propanoic acid derivatives. Advances in catalytic methods have further refined these processes, enabling more efficient production scales suitable for both academic research and industrial applications.

In the realm of drug discovery, computational modeling plays a crucial role in predicting the behavior of compounds like 3-(1,3-benzoxazol-2-yl)propanoic acid. Molecular docking studies can simulate its interactions with biological targets, providing insights into potential binding modes and affinity. These simulations are often complemented by experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The versatility of 3-(1,3-benzoxazol-2-yl)propanoic acid extends beyond its direct pharmacological applications. It serves as a valuable building block for creating libraries of diverse compounds for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds for further development into therapeutic agents. The compound's structural motif allows for rapid diversification while maintaining key pharmacophoric elements essential for biological activity.

Evaluation of the toxicological profile is another critical aspect before advancing any compound into clinical trials. Preclinical studies involving 3-(1,3-benzoxazol-2-yl)propanoic acid have focused on assessing its safety margins and potential side effects. These studies include acute toxicity tests, chronic toxicity assessments, and genotoxicity evaluations to ensure that the compound is well-tolerated at anticipated therapeutic doses.

The integration of modern analytical techniques has significantly enhanced our understanding of this compound's behavior in biological systems. Mass spectrometry (MS) provides high-resolution data on molecular weight and fragmentation patterns, while high-performance liquid chromatography (HPLC) ensures accurate quantification in complex mixtures. These tools are indispensable for characterizing metabolites formed after administration and monitoring drug-drug interactions.

The future prospects for 3-(1,3-benzoxazol-2-yl)propanoic acid are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are driving innovation in this field, with an emphasis on developing next-generation therapeutics with improved efficacy and reduced side effects. As our knowledge base expands through interdisciplinary approaches combining chemistry, biology, and computational science, compounds like this one will play an increasingly pivotal role in addressing unmet medical needs.